Cas no 2039-85-2 (3-Chlorostyrene)

3-Chlorostyrene Properties

Names and Identifiers

• 1-Chloro-3-vinylbenzene
• Chlorostyrenestabilisedwithtertbutylcatechol
• 3-Chlorostyrene
• 3-Chlorostyrene (stabilized with TBC)
• 1-chloro-3-ethenylBenzene
• m-Chlorostyrene
• 2-(3-chlorophenyl)ethene
• 2-(3-chlorophenyl)ethylene
• 3-chloro(vinyl)benzene
• 3-chloro-1-vinylbenzene
• Benzene,1-chloro-3-ethenyl
• Styrene,m-chloro
• Styrene,m-chloro- (7CI,8CI)
• 3-Chlorophenylethene
• 3-Chlorovinylbenzene
• NSC 18602
• 3-chloro-styrene
• 1-Chloro-3-vinylbenzene #
• 2039-85-2
• 3-ClC6H4CH=CH2
• A4440
• CS-W011046
• NS00026616
• Benzene, 1-chloro-3-ethenyl-
• CS-11355
• J-013278
• meta-chlorostyrene
• SCHEMBL181443
• Q27251328
• 3-CHLOROSTYRENE(CONTAINS 0.1% 3,5-DI-TERT-BUTYLCATECHOL AS STABILIZER)
• 3-Chlorostyrene, 96%, contains 0.1% TBC as stabilizer
• FT-0615532
• UNII-11K8G759HC
• 3-CHLOROSTYRENE [HSDB]
• AKOS009157282
• SY017095
• EINECS 218-024-7
• 3-Chlorostyrene, 98%, contains 0.1% 3,5-di-tert-butylcatechol as stabilizer
• Styrene, m-chloro-
• MFCD00000598
• NSC18602
• 11K8G759HC
• DTXSID8073130
• Styrene, 3-chloro-
• 1-chloro-3-vinyl-benzene
• SCHEMBL9925569
• HSDB 3452
• NSC-18602
• AMY40226
• 98%,contains 0.1% 3,5-di-tert-butylcatechol as stabilizer
• Styrene, 3chloro
• 3-chlorovinylbenzene
• Styrene, mchloro
• 3chlorostyrene
• DA-16896
• DTXCID4036279
• Benzene, 1chloro3ethenyl
• +Expand

• MDL： MFCD00000598
• InChIKey： BOVQCIDBZXNFEJ-UHFFFAOYSA-N
• Inchi： 1S/C8H7Cl/c1-2-7-4-3-5-8(9)6-7/h2-6H,1H2
• SMILES： C=CC1=CC(=CC=C1)Cl
• BRN： 2038489

Computed Properties

• Exact Mass: 138.02400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.023628
• Heavy Atom Count: 9
• Complexity: 98.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.98300
• PSA: 0.00000
• Refractive Index: 1.5603-1.5623
• Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in ether, and ethanol
• Boiling Point: 87°C/25mmHg(lit.)
• Melting Point: -23.4°C (estimate)
• Flash Point: 62 ºC
• Color/Form: liquid
• Solubility: Insoluble in water
• Density: 1.09

3-Chlorostyrene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S36-S37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：1993
• Hazard Statement： H302,H332
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-Chlorostyrene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials